
Europium(III) Nitrate Hydrate: A Comprehensive
Safety and Handling Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Europium(III) nitrate hydrate

Cat. No.: B560913 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety information for Europium(III)
nitrate hydrate, compiled from various safety data sheets (SDS). The information is presented

to ensure safe handling, storage, and emergency response for professionals working with this

compound.

Core Safety Information
Europium(III) nitrate hydrate is an oxidizing solid that can intensify fire and cause skin, eye,

and respiratory irritation.[1][2][3][4][5][6] It is crucial to handle this chemical with appropriate

personal protective equipment and in a well-ventilated area.

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of Europium(III)
nitrate hydrate. The exact molecular weight and melting point can vary depending on the

degree of hydration.
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Property Value Source(s)

Chemical Formula Eu(NO₃)₃ · xH₂O [7][8]

Molecular Weight (Anhydrous) 337.98 g/mol [7][8]

Molecular Weight

(Hexahydrate)
446.07 g/mol [2][5]

Appearance
Colorless crystals or crystalline

powder
[4][8]

Melting Point 85 °C (decomposes) [8]

Solubility Soluble in water [1][9]

Stability

Stable under normal

conditions, but hygroscopic.[9]

As an oxidizer, it may cause

fire when in contact with

combustible materials.[3][10]

Hazard Identification and Classification
Europium(III) nitrate hydrate is classified as hazardous under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards are its

oxidizing properties and its potential to cause irritation.
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Hazard Class GHS Category Signal Word Hazard Statement

Oxidizing solids Category 2 Danger
H272: May intensify

fire; oxidizer

Skin

corrosion/irritation
Category 2 Warning

H315: Causes skin

irritation

Serious eye

damage/eye irritation
Category 2A Warning

H319: Causes serious

eye irritation

Specific target organ

toxicity — single

exposure (Respiratory

tract irritation)

Category 3 Warning
H335: May cause

respiratory irritation

Source:[2][3][4][5][6]

The following diagram illustrates the GHS classification and the corresponding pictograms.

GHS Hazard Classification

Hazard Pictograms

Europium(III) Nitrate Hydrate

Oxidizing Solid

H272

Skin IrritantH315

Eye Irritant

H319

Respiratory Irritant

H335

Flame over circle

Exclamation mark
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Click to download full resolution via product page

GHS Hazard Classification for Europium(III) Nitrate Hydrate

Experimental Protocols
Detailed experimental protocols for the determination of the safety data presented in this guide

are not publicly available in the cited Safety Data Sheets. The information is a summary of

results from standardized testing protocols.

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize the risks associated with

Europium(III) nitrate hydrate.

Personal Protective Equipment (PPE)
The following PPE should be worn when handling the compound:

Protection Type Recommendation Source(s)

Eye/Face Protection
Chemical safety goggles or a

face shield.
[8]

Skin Protection
Nitrile or rubber gloves and a

protective suit.
[8]

Respiratory Protection
Use an approved respirator if

dust is generated.
[8]

Handling and Storage Procedures
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Procedure Recommendation Source(s)

Handling

Use in a well-ventilated area.

Avoid contact with skin and

eyes. Avoid the formation of

dust and aerosols. Keep away

from heat, sparks, and open

flames.

[8]

Storage

Store in a cool, dry, and well-

ventilated area. Keep the

container tightly closed. Store

away from flammable

substances, reducing agents,

organic materials, and metal

powders.

[8]

The logical workflow for handling a spill is outlined in the diagram below.
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Spill Occurs

Evacuate non-essential personnel

Ensure adequate ventilation

Wear appropriate PPE

Contain spill with inert material
(e.g., sand, earth)

Collect spilled material into a
suitable container for disposal

Decontaminate the area

Dispose of waste according to
local regulations

Click to download full resolution via product page

Spill Response Workflow for Europium(III) Nitrate Hydrate

Emergency Procedures
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In case of exposure or fire, the following first-aid and fire-fighting measures should be taken.

First-Aid Measures
Exposure Route First-Aid Procedure Source(s)

Eye Contact

Immediately flush eyes with

copious amounts of water for

several minutes, ensuring

adequate flushing under the

eyelids. Consult a physician.

[7][8]

Skin Contact

Wash the affected area with

soap and water. Remove

contaminated clothing. Seek

medical assistance if irritation

persists.

[7][8]

Inhalation

Remove to fresh air. If

breathing is difficult, give

oxygen. If not breathing,

administer CPR. Get

immediate medical attention.

[7][8]

Ingestion

Seek immediate medical

assistance. Keep the victim

calm.

[7][8]

The following diagram illustrates the decision-making process for first aid after exposure.
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Exposure Occurs

Identify Route

Eye Contact Skin Contact Inhalation Ingestion

Flush with water for several minutes.
Remove contact lenses if possible.

Wash with soap and water.
Remove contaminated clothing.

Move to fresh air.
Provide respiratory support if needed. Seek immediate medical attention.

Seek medical attention

if irritation persists

Click to download full resolution via product page

First-Aid Decision Tree for Exposure to Europium(III) Nitrate Hydrate

Fire-Fighting Measures
Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam.[7]

Specific Hazards: As an oxidizer, it can intensify fire.[1][4] Contact with combustible materials

may cause ignition.[3][10] Hazardous decomposition products include nitrogen oxides and

europium oxide.[3]

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.[10]

Toxicity and Ecological Information
Toxicological Data
The toxicological properties of Europium(III) nitrate hydrate have not been fully investigated.

[3] The available acute toxicity data is limited.
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Route Species Value Source(s)

Oral Rat LD50 > 5 g/kg [11]

Ecological Information
Ecotoxicity data for Europium(III) nitrate hydrate is largely unavailable.[12] It is expected to

be soluble in water and may persist in the environment.[3] Discharge into the environment

should be avoided.[3][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Europium(III) nitrate hexahydrate | 10031-53-5 [chemicalbook.com]

2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

3. fishersci.com [fishersci.com]

4. cdhfinechemical.com [cdhfinechemical.com]

5. Europium(III) nitrate hexahydrate | EuH12N3O15 | CID 202256 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. Europium(III) nitrate hydrate | EuH2N3O10 | CID 57346089 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. americanelements.com [americanelements.com]

8. prochemonline.com [prochemonline.com]

9. aemree.com [aemree.com]

10. assets.thermofisher.com [assets.thermofisher.com]

11. fishersci.com [fishersci.com]

12. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC196680050&countryCode=US&language=en
https://www.benchchem.com/product/b560913?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/IN1780_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AA1129606&productDescription=EUROP+III+NRATE+HYD+99.99+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA1129606&productDescription=EUROP+III+NRATE+HYD+99.99+5G&vendorId=VN00024248&countryCode=US&language=en
https://prochemonline.com/wp-content/uploads/2021/06/1777.EuropiumIIINitrateHydrate.pdf
https://www.benchchem.com/product/b560913?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7148819.htm
https://pim-resources.coleparmer.com/sds/10463.pdf
https://www.fishersci.com/store/msds?partNumber=AA1129606&productDescription=EUROP+III+NRATE+HYD+99.99+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/specs/69_546814540_EUROPIUM(III)NITRATE999_CASNO-10031-53-5_RE0995.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/202256
https://pubchem.ncbi.nlm.nih.gov/compound/202256
https://pubchem.ncbi.nlm.nih.gov/compound/Europium_III_-nitrate-hydrate
https://pubchem.ncbi.nlm.nih.gov/compound/Europium_III_-nitrate-hydrate
https://www.americanelements.com/europium-iii-nitrate-pentahydrate-63026-01-7
https://prochemonline.com/wp-content/uploads/2021/06/1777.EuropiumIIINitrateHydrate.pdf
https://www.aemree.com/europium-nitrate.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA15290~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2000:55:31~~Europium(III
https://www.fishersci.com/store/msds?partNumber=AC196680050&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/IN1780_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Europium(III) Nitrate Hydrate: A Comprehensive Safety
and Handling Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560913#europium-iii-nitrate-hydrate-safety-data-
sheet-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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